![molecular formula C17H19N3O2S B1195093 4-Mercapto-5-(4-methoxyphenyl)-2-oxo-1,5-diazaspiro[5.5]undec-3-ene-3-carbonitrile](/img/structure/B1195093.png)
4-Mercapto-5-(4-methoxyphenyl)-2-oxo-1,5-diazaspiro[5.5]undec-3-ene-3-carbonitrile
Overview
Description
4-mercapto-5-(4-methoxyphenyl)-2-oxo-1,5-diazaspiro[5.5]undec-3-ene-3-carbonitrile is a member of methoxybenzenes and a substituted aniline.
Scientific Research Applications
Green Synthesis of Schiff Bases
A green synthetic approach has been developed for creating Schiff bases from a related compound, 4-amino-2-thioxo-1,3-diazaspiro[5.5]undec-4-ene-5-carbonitrile, highlighting environmentally benign procedures and high yield outcomes. This synthesis uses ammonium chloride in refluxing ethanol, demonstrating an efficient and rapid protocol with potential applications in anti-inflammatory agents (Abdel-Mohsen & Hussein, 2014).
Iminothiolactone-Thiolactam Rearrangement
The reaction of a similar compound, 4-amino-8-hydroxy-1,6-dioxo-2,7-diazaspiro[4.4]non-3-ene-4-carbonitriles, with Lawesson's reagent, resulted in an iminothiolactone-thiolactam rearrangement. This process led to the formation of structurally related 4-amino-6-thioxo-3,7,9-triazatricyclo compounds, indicating a unique chemical reaction pathway (Fedoseev et al., 2017).
Structure Revision and Molecular Analysis
A study revised the structure of a related compound, leading to the identification of 3-cyano-2-[2-(4-methoxyphenyl)-2-oxoethyl]-2-[5-(4-methoxyphenyl)-1Н-pyrrol-2-yl]malononitrile. This revision was accomplished through X-ray structural analysis, demonstrating the importance of accurate structural determination in chemical research (Dyachenko et al., 2015).
Cycloaddition for Spiro Compounds
A study on cycloaddition reactions produced 5-oxa-2,6-diazaspiro compounds, showcasing the utility of such reactions in synthesizing spiro compounds with potential pharmaceutical applications (Chiaroni et al., 2000).
Conversion into Oxime Derivatives
Research has been conducted on converting ketones of heterocyclic spiro compounds with barbituric acid moieties into oxime derivatives. This process illustrates the chemical versatility of spiro compounds and their potential in creating varied derivatives for diverse applications (Rahman et al., 2013).
Synthesis of Acidic and Complexing Properties
A study synthesized 5,15-bis(4′-methoxyphenyl)-10,20-bis(4″-nitrophenyl)-2,8,12,18-tetramethyl-3,7,13,17-tetraethylporphyn and investigated its acidic and complexing properties in acetonitrile. This research highlights the use of similar compounds in creating complex molecules with potential applications in chemistry and materials science (Ivanova et al., 2015).
properties
Product Name |
4-Mercapto-5-(4-methoxyphenyl)-2-oxo-1,5-diazaspiro[5.5]undec-3-ene-3-carbonitrile |
|---|---|
Molecular Formula |
C17H19N3O2S |
Molecular Weight |
329.4 g/mol |
IUPAC Name |
5-(4-methoxyphenyl)-2-oxo-4-sulfanyl-1,5-diazaspiro[5.5]undec-3-ene-3-carbonitrile |
InChI |
InChI=1S/C17H19N3O2S/c1-22-13-7-5-12(6-8-13)20-16(23)14(11-18)15(21)19-17(20)9-3-2-4-10-17/h5-8,23H,2-4,9-10H2,1H3,(H,19,21) |
InChI Key |
ZBNBGBHHMXWEFC-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2C(=C(C(=O)NC23CCCCC3)C#N)S |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C(C(=O)NC23CCCCC3)C#N)S |
solubility |
19.3 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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